Cas no 2098041-02-0 (methyl 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboxylate)

• Product name: methyl 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboxylate
• CAS No: 2098041-02-0
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• CID: 5726230
• PubChem ID: 121211150

methyl 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2098041-02-0
• methyl 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboxylate
• methyl 2-ethyl-5-thiophen-3-ylpyrazole-3-carboxylate
• AKOS026721252
• F2198-1006

• Inchi： 1S/C11H12N2O2S/c1-3-13-10(11(14)15-2)6-9(12-13)8-4-5-16-7-8/h4-7H,3H2,1-2H3
• InChI Key： GPBDNRJTFTUESF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=C(C(=O)OC)N(CC)N=1

Computed Properties

• Exact Mass: 236.06194880g/mol
• Monoisotopic Mass: 236.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.4Ų
• XLogP3: 2.1

Additional information on methyl 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboxylate

Methyl 1-Ethyl-3-(Thiophen-3-yl)-1H-Pyrazole-5-Carboxylate: A Comprehensive Overview

Methyl 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboxylate (CAS No. 2098041-02-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique pyrazole-thiophene hybrid structure, serves as a versatile intermediate in the synthesis of various bioactive molecules and functional materials. Its molecular formula is C₁₁H₁₂N₂O₂S, and it exhibits a molecular weight of 236.29 g/mol. The presence of both pyrazole and thiophene moieties in its structure contributes to its diverse reactivity and potential applications.

The compound's chemical properties make it an attractive candidate for researchers exploring novel drug candidates and advanced materials. The methyl carboxylate group enhances its solubility in organic solvents, facilitating its use in various synthetic protocols. Additionally, the thiophene ring introduces electron-rich characteristics, which are valuable in designing compounds with specific electronic or optical properties. Recent studies have highlighted its role in the development of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals.

One of the most intriguing aspects of methyl 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboxylate is its potential application in drug discovery. The pyrazole scaffold is a common feature in many FDA-approved drugs, including anti-inflammatory and anticancer agents. Researchers are particularly interested in its ability to act as a building block for more complex molecules targeting various diseases. For instance, its derivatives have shown promise in modulating enzyme activity and receptor interactions, making it a valuable tool in medicinal chemistry.

In the realm of material science, this compound has been explored for its potential in creating organic semiconductors and luminescent materials. The thiophene moiety is known for its electron-conducting properties, which are essential in designing materials for organic light-emitting diodes (OLEDs) and photovoltaic cells. The integration of pyrazole further enhances the thermal stability and tunability of these materials, addressing some of the key challenges in the field.

The synthesis of methyl 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboxylate typically involves multi-step reactions, starting from readily available precursors. One common approach includes the condensation of thiophene-3-carboxaldehyde with ethyl hydrazinecarboxylate, followed by cyclization and esterification. The process requires careful optimization to achieve high yields and purity, which are critical for its subsequent applications. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve efficiency and reduce environmental impact.

From a market perspective, the demand for heterocyclic compounds like methyl 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboxylate is on the rise, driven by their widespread use in pharmaceuticals and advanced materials. The compound is commercially available through specialized chemical suppliers, catering to research institutions and industrial laboratories. Its price and availability may vary depending on the scale of production and purity requirements. Recent trends indicate a growing interest in custom synthesis services, where compounds are tailored to meet specific research needs.

In terms of safety and handling, methyl 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboxylate should be handled with standard laboratory precautions. While it is not classified as a hazardous substance, proper ventilation and personal protective equipment (PPE) are recommended during its use. Researchers are advised to consult the material safety data sheet (MSDS) for detailed information on storage, disposal, and emergency procedures.

The future of methyl 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboxylate looks promising, with ongoing research exploring its potential in new therapeutic areas and advanced technologies. Its unique structural features and versatility make it a valuable asset in the toolkit of chemists and material scientists. As the fields of drug discovery and functional materials continue to evolve, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in science and industry.